Cas no 1805208-21-2 (2-Bromo-3-bromomethyl-5-methoxypyridine)

• Product Name: 2-Bromo-3-bromomethyl-5-methoxypyridine
• CAS No: 1805208-21-2
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 4900118
• Update Time: 2025-10-29

2-Bromo-3-bromomethyl-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-bromomethyl-5-methoxypyridine

• Inchi： 1S/C7H7Br2NO/c1-11-6-2-5(3-8)7(9)10-4-6/h2,4H,3H2,1H3
• InChI Key： ZOFREWLDRRMCDQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(C=1)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-3-bromomethyl-5-methoxypyridine

Professional Introduction to 2-Bromo-3-bromomethyl-5-methoxypyridine (CAS No. 1805208-21-2)

2-Bromo-3-bromomethyl-5-methoxypyridine, with the CAS number 1805208-21-2, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, characterized by its brominated pyridine core and methoxy substituent, has garnered attention due to its versatile reactivity and potential applications in drug discovery.

The structure of 2-Bromo-3-bromomethyl-5-methoxypyridine consists of a pyridine ring substituted with bromine atoms at the 2nd and 3rd positions, and a methoxy group at the 5th position. This arrangement provides multiple sites for functionalization, making it a valuable building block for synthesizing more complex molecules. The presence of two bromine atoms enhances its utility in cross-coupling reactions, which are fundamental in modern organic synthesis.

In recent years, 2-Bromo-3-bromomethyl-5-methoxypyridine has been widely utilized in the development of novel pharmaceuticals. Its brominated nature allows for easy incorporation into various scaffolds through palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds.

One of the most notable applications of 2-Bromo-3-bromomethyl-5-methoxypyridine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their inhibition is a common strategy in cancer therapy. Researchers have leveraged the compound's reactivity to develop inhibitors targeting specific kinases, leading to promising results in preclinical studies. For instance, derivatives of this compound have shown efficacy against tyrosine kinases, which are implicated in various cancers.

The methoxy group in 2-Bromo-3-bromomethyl-5-methoxypyridine also contributes to its versatility. It can be further functionalized through oxidation or reduction reactions, allowing chemists to tailor the compound's properties for specific applications. This adaptability has made it a favorite among medicinal chemists seeking to explore new drug candidates.

Another area where 2-Bromo-3-bromomethyl-5-methoxypyridine has found utility is in the agrochemical industry. Pyridine derivatives are known for their role as intermediates in the synthesis of pesticides and herbicides. The compound's structural features make it an excellent precursor for developing novel agrochemicals with enhanced efficacy and environmental safety profiles.

The synthesis of 2-Bromo-3-bromomethyl-5-methoxypyridine typically involves bromination reactions on a pyridine precursor. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These methodologies often incorporate green chemistry principles, reducing waste and minimizing environmental impact.

The growing interest in 2-Bromo-3-bromomethyl-5-methoxypyridine has led to several recent advancements in synthetic chemistry. Researchers have explored novel catalytic systems that improve reaction efficiency and selectivity. For example, transition metal catalysts have been optimized for use with this compound, enabling faster and more sustainable synthesis routes.

In conclusion, 2-Bromo-3-bromomethyl-5-methoxypyridine (CAS No. 1805208-21-2) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable tool for chemists engaged in drug discovery and development. As research continues to uncover new uses for this compound, its importance is likely to grow even further.